Cas no 157846-69-0 (Piperazine,1-[3-(4-methoxyphenoxy)-3-phenylpropyl]-4-phenyl-)

• Product name: Piperazine,1-[3-(4-methoxyphenoxy)-3-phenylpropyl]-4-phenyl-
• CAS No: 157846-69-0
• MF: C₂₆H₃₀N₂O₂
• MW: 402.5286
• CID: 217307
• PubChem ID: 3074448

Piperazine,1-[3-(4-methoxyphenoxy)-3-phenylpropyl]-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• Piperazine,1-[3-(4-methoxyphenoxy)-3-phenylpropyl]-4-phenyl-
• 1-[3-(4-methoxyphenoxy)-3-phenylpropyl]-4-phenylpiperazine
• DTXSID50935813
• Piperazine, 1-(3-(4-methoxyphenoxy)-3-phenylpropyl)-4-phenyl-
• 1-(3-(4-Methoxyphenoxy)-3-phenylpropyl)-4-phenylpiperazine
• 157846-69-0

• Inchi： InChI=1S/C26H30N2O2/c1-29-24-12-14-25(15-13-24)30-26(22-8-4-2-5-9-22)16-17-27-18-20-28(21-19-27)23-10-6-3-7-11-23/h2-15,26H,16-21H2,1H3
• InChI Key： QBQAEOZMNAEWBU-UHFFFAOYSA-N
• SMILES： COC1C=CC(OC(C2C=CC=CC=2)CCN2CCN(C3C=CC=CC=3)CC2)=CC=1

Computed Properties

• Exact Mass: 402.2309
• Monoisotopic Mass: 402.231
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.9Ų
• XLogP3: 5.4

Experimental Properties

• Density: 1.116
• Boiling Point: 564°Cat760mmHg
• Flash Point: 156.3°C
• Refractive Index: 1.588
• PSA: 24.94